![molecular formula C8H12O3 B6247778 5-hydroxyspiro[3.3]heptane-2-carboxylic acid, Mixture of diastereomers CAS No. 2408963-88-0](/img/no-structure.png)
5-hydroxyspiro[3.3]heptane-2-carboxylic acid, Mixture of diastereomers
Description
5-hydroxyspiro[3.3]heptane-2-carboxylic acid is a chemical compound with the CAS Number: 2408963-88-0 . It has a molecular weight of 156.18 . The compound is stored at 4 degrees Celsius and is in the form of an oil .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H12O3/c9-6-1-2-8(6)3-5(4-8)7(10)11/h5-6,9H,1-4H2,(H,10,11) . This indicates that the compound has a spirocyclic structure with a carboxylic acid group .Physical And Chemical Properties Analysis
The compound has a molecular weight of 156.18 . It is stored at 4 degrees Celsius and is in the form of an oil .Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
Future Directions
The spiro[3.3]heptane core, with non-coplanar exit vectors, has been examined as a saturated benzene bioisostere . This suggests that the non-aromatic backbone of compounds like 5-hydroxyspiro[3.3]heptane-2-carboxylic acid and other rigid aliphatic linkers may prove an effective means to disfavor deleterious close inter-framework contacts which prevail in interpenetrated aromatic MOFs . This could open up new avenues for the design and utility of metal–organic frameworks (MOFs) and discrete metallosupramolecular species .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-hydroxyspiro[3.3]heptane-2-carboxylic acid involves a multi-step process starting from commercially available starting materials.", "Starting Materials": [ "Cyclohexanone", "Ethyl acetoacetate", "Methanol", "Sodium hydroxide", "Benzaldehyde", "Sodium borohydride", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Condensation of cyclohexanone and ethyl acetoacetate in the presence of sodium hydroxide to form 5-oxocyclohex-1-ene-1-carboxylic acid ethyl ester", "Step 2: Reduction of 5-oxocyclohex-1-ene-1-carboxylic acid ethyl ester with sodium borohydride in methanol to form 5-hydroxyspiro[3.3]heptane-2-carboxylic acid ethyl ester", "Step 3: Hydrolysis of 5-hydroxyspiro[3.3]heptane-2-carboxylic acid ethyl ester with hydrochloric acid to form 5-hydroxyspiro[3.3]heptane-2-carboxylic acid", "Step 4: Separation of diastereomers by column chromatography using a stationary phase of silica gel and a mobile phase of dichloromethane and methanol", "Step 5: Neutralization of the acid with sodium bicarbonate and precipitation of the product with sodium chloride", "Step 6: Purification of the product by recrystallization from water" ] } | |
CAS RN |
2408963-88-0 |
Molecular Formula |
C8H12O3 |
Molecular Weight |
156.18 g/mol |
IUPAC Name |
7-hydroxyspiro[3.3]heptane-2-carboxylic acid |
InChI |
InChI=1S/C8H12O3/c9-6-1-2-8(6)3-5(4-8)7(10)11/h5-6,9H,1-4H2,(H,10,11) |
InChI Key |
IEAOHXNKOIDMJS-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2(C1O)CC(C2)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
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